Cas no 1259162-41-8 (N’,N’-Diphenyl-1H-pyrrole-2-carbohydrazide)

• Product Name: N’,N’-Diphenyl-1H-pyrrole-2-carbohydrazide
• CAS No: 1259162-41-8
• MF: C₁₇H₁₅N₃O
• MW: 277.320503473282
• MDL: MFCD31536686
• CID: 4565312
• Update Time: 2025-05-20

N’,N’-Diphenyl-1H-pyrrole-2-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• N’,N’-Diphenyl-1H-pyrrole-2-carbohydrazide
• 1H-Pyrrole-2-carboxylic acid, 2,2-diphenylhydrazide

• MDL： MFCD31536686
• Inchi： 1S/C17H15N3O/c21-17(16-12-7-13-18-16)19-20(14-8-3-1-4-9-14)15-10-5-2-6-11-15/h1-13,18H,(H,19,21)
• InChI Key： CEWWRBJGZUUDAE-UHFFFAOYSA-N
• SMILES： N1C=CC=C1C(NN(C1=CC=CC=C1)C1=CC=CC=C1)=O

Additional information on N’,N’-Diphenyl-1H-pyrrole-2-carbohydrazide

Professional Introduction to N’,N’-Diphenyl-1H-pyrrole-2-carbohydrazide (CAS No. 1259162-41-8)

N’,N’-Diphenyl-1H-pyrrole-2-carbohydrazide, a compound with the chemical identifier CAS No. 1259162-41-8, is a significant molecule in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic derivative has garnered attention due to its unique structural properties and potential applications in drug discovery and medicinal chemistry. The compound’s molecular framework, featuring a pyrrole core substituted with hydrazide functionalities, positions it as a versatile intermediate for the development of novel therapeutic agents.

The< strong>N’,N’-Diphenyl-1H-pyrrole-2-carbohydrazide molecule exhibits a rich chemical reactivity that stems from its dual hydrazide groups. These groups are particularly valuable in forming Schiff bases, which are widely used in coordination chemistry and as precursors for more complex pharmacophores. The presence of phenyl rings further enhances its utility by introducing lipophilicity and electronic modulation, making it an attractive scaffold for designing molecules with improved pharmacokinetic profiles.

Recent advancements in the field of medicinal chemistry have highlighted the importance of heterocyclic compounds in drug development. Pyrrole derivatives, in particular, have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The< strong>N’,N’-Diphenyl-1H-pyrrole-2-carbohydrazide compound, with its well-defined hydrazide functionality, serves as a building block for synthesizing molecules that target specific biological pathways. For instance, studies have demonstrated its potential in inhibiting enzymes involved in cancer cell proliferation and angiogenesis.

In addition to its pharmaceutical applications, this compound has shown promise in materials science. The pyrrole core can be incorporated into organic semiconductors and conductive polymers due to its ability to form stable π-conjugated systems. Such materials are crucial for the development of flexible electronics, organic photovoltaics, and sensors. The< strong>N’,N’-Diphenyl-1H-pyrrole-2-carbohydrazide structure’s aromaticity and electron-rich nature make it an excellent candidate for tuning the electronic properties of these materials.

The synthesis of< strong>N’,N’-Diphenyl-1H-pyrrole-2-carbohydrazide involves multi-step organic reactions that highlight the ingenuity of modern synthetic methodologies. Key steps include the formation of the pyrrole ring through condensation reactions followed by functionalization with hydrazide groups. Advances in catalytic processes have enabled more efficient and sustainable routes to this compound, reducing waste and improving yields. These synthetic strategies are critical for large-scale production and industrial applications.

From a biological perspective, the< strong>N’,N’-Diphenyl-1H-pyrrole-2-carbohydrazide molecule interacts with various biomolecules through hydrogen bonding and electrostatic interactions. This property is exploited in designing molecules that can selectively bind to target proteins or nucleic acids. For example, derivatives of this compound have been investigated for their ability to modulate protein-protein interactions relevant to neurological disorders such as Alzheimer’s disease.

The growing interest in green chemistry has also influenced the development of< strong>N’,N’-Diphenyl-1H-pyrrole-2-carbohydrazide. Researchers are increasingly focusing on solvent-free reactions and biocatalysis to minimize environmental impact. These approaches not only align with regulatory requirements but also enhance the sustainability of pharmaceutical manufacturing processes. The adaptability of this compound in diverse reaction conditions underscores its versatility as a chemical entity.

In conclusion, N’,N’-Diphenyl-1H-pyrrole-2-carbohydrazide (CAS No. 1259162-41-8) is a multifaceted compound with significant implications across multiple scientific disciplines. Its structural features make it a valuable intermediate in drug discovery, while its reactivity allows for innovative applications in materials science. As research continues to uncover new possibilities for this molecule, its importance is likely to grow further, solidifying its role as a cornerstone in modern chemical innovation.